Cas no 946226-12-6 (N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 946226-12-6
• Molecular Formula: C₂₁H₂₁N₅O₄S
• Molecular Weight: 439.487542867661
• CID: 6260158
• PubChem ID: 26841745

N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• N-(3-acetamidophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
• AKOS004945338
• 946226-12-6
• N-(3-acetamidophenyl)-2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• F2096-0832
• N-(3-acetamidophenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide

• InChIKey： PEJQDWCWUOYLBA-UHFFFAOYSA-N
• Inchi： 1S/C21H21N5O4S/c1-13(27)22-14-6-5-7-15(10-14)23-19(28)11-16-12-31-21(24-16)26-20(29)25-17-8-3-4-9-18(17)30-2/h3-10,12H,11H2,1-2H3,(H,22,27)(H,23,28)(H2,24,25,26,29)
• SMILES： S1C=C(CC(NC2C=CC=C(C=2)NC(C)=O)=O)N=C1NC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 439.13142534g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 439.13142534g/mol
• Heavy Atom Count: 31
• Complexity: 637
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas